N-[2-bromo-5-(trifluoromethyl)phenyl]-2-methylpyrazole-3-carboxamide

• IUPAC Name: N-[2-bromo-5-(trifluoromethyl)phenyl]-2-methylpyrazole-3-carboxamide
• InChI: InChI=1S/C12H9BrF3N3O/c1-19-10(4-5-17-19)11(20)18-9-6-7(12(14,15)16)2-3-8(9)13/h2-6H,1H3,(H,18,20)
• InChI Key: FLQBCZLDZFDIKO-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=CC=N1)C(=O)NC2=C(C=CC(=C2)C(F)(F)F)Br
• Molecular Formula: C12H9BrF3N3O
• Molecular Weight: 348.12 g/mol

Description

N-[2-bromo-5-(trifluoromethyl)phenyl]-2-methylpyrazole-3-carboxamide, commonly known as BTF or BTF-1, is a chemical compound that has been identified as a potential therapeutic agent in various scientific research studies. Its unique chemical structure and properties make it a promising candidate for further investigation in the field of medicinal chemistry.

Mechanism of Action

BTF exerts its therapeutic effects by inhibiting the activity of certain enzymes and proteins that are involved in the development and progression of various diseases. It has been found to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that is involved in the production of prostaglandins, which play a key role in inflammation. BTF has also been found to inhibit the activity of certain proteins that are involved in the growth and proliferation of cancer cells.
Biochemical and Physiological Effects
BTF has been found to exhibit various biochemical and physiological effects in scientific research studies. It has been found to reduce inflammation by inhibiting the production of prostaglandins. BTF has also been found to induce cell cycle arrest and apoptosis in cancer cells, thereby inhibiting their growth and proliferation.

Advantages and Limitations for Lab Experiments

BTF has several advantages as a potential therapeutic agent in lab experiments. It exhibits potent anti-inflammatory and anti-cancer properties, and its unique chemical structure makes it a promising candidate for further investigation. However, BTF also has certain limitations, such as its low solubility in water, which can make it difficult to administer in certain experimental settings.

Future Directions

There are several future directions for the investigation of BTF as a potential therapeutic agent. One area of interest is the development of new synthetic methods for the production of BTF and its derivatives. Another area of interest is the investigation of the pharmacokinetics and pharmacodynamics of BTF in animal models and humans. Additionally, further studies are needed to determine the safety and efficacy of BTF in the treatment of various diseases.

Synthesis Methods

The synthesis of BTF involves the reaction of 2-bromo-5-(trifluoromethyl)aniline with 2-methylpyrazole-3-carboxylic acid in the presence of a coupling agent such as N,N'-diisopropylcarbodiimide (DIC) and a catalyst like 4-dimethylaminopyridine (DMAP). The resulting product is then purified using column chromatography to obtain pure BTF.

Scientific Research Applications

BTF has been extensively studied for its potential therapeutic applications in various scientific research studies. It has been found to exhibit anti-inflammatory, anti-tumor, and anti-cancer properties. BTF has also been identified as a potential candidate for the treatment of various diseases such as rheumatoid arthritis, multiple sclerosis, and certain types of cancers.